8-Azabicyclo[3.2.1]octan-3-ylmethanol hydrochloride

• IUPAC Name: 8-azabicyclo[3.2.1]octan-3-ylmethanol;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c10-5-6-3-7-1-2-8(4-6)9-7;/h6-10H,1-5H2;1H
• InChI Key: KBDRFDLINZOCBD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)CO.Cl
• Molecular Formula: C8H16ClNO
• DSSTOX Substance ID: DTXSID90737393
• Molecular Weight: 177.67 g/mol
• CAS RN: 1209123-25-0

Description

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. The compound “8-Azabicyclo[3.2.1]octan-3-ylmethanol hydrochloride” is a derivative of this scaffold.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular weight of “8-Azabicyclo[3.2.1]octan-3-ylmethanol hydrochloride” is 177.67. The IUPAC name for this compound is (1R,3s,5S)-8-azabicyclo[3.2.1]octan-3-ylmethanol hydrochloride.

Chemical Reactions Analysis

The stereochemical control in the synthesis of this compound is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Physical And Chemical Properties Analysis

This compound is an off-white solid. It should be stored at 0-8°C.

Safety And Hazards

The safety information available indicates that this compound is a warning hazard. The hazard statements include H315, H319, and H335. Precautionary measures include avoiding dust formation and breathing vapors, mist, or dust.

Future Directions

The future directions for the research and development of this compound could involve further exploration of its biological activities, given its relation to tropane alkaloids. Additionally, the development of more efficient and stereoselective synthesis methods could also be a focus.